2-((4-fluorophenyl)thio)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide
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Description
2-((4-fluorophenyl)thio)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C17H21FN4OS and its molecular weight is 348.44. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Compounds structurally related to 2-((4-fluorophenyl)thio)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide have been explored for their anticancer properties. A study on fluoro-substituted benzo[b]pyran derivatives, which share a similar interest in fluorine chemistry, has demonstrated significant anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005). This suggests the potential of fluoro-containing compounds in oncology.
Anti-inflammatory Effects
Novel derivatives of N-(3-chloro-4-fluorophenyl) with specific substitutions have shown significant anti-inflammatory activity in synthesized compounds (Sunder et al., 2013). The structure-activity relationship highlights the importance of the fluorophenyl group, which is also present in this compound, indicating its relevance in designing anti-inflammatory agents.
Aurora Kinase Inhibition
Aurora kinase inhibitors, with similar molecular frameworks, have been identified for their potential in treating cancer by inhibiting Aurora A. The study introduces compounds with effective inhibitory activity, suggesting a promising approach for cancer therapy (ヘンリー,ジェームズ, 2006). This highlights the potential of incorporating specific functional groups for targeted therapeutic effects.
Antioxidant and Antitumor Evaluation
Pyrazole-acetamide derivatives, including coordination complexes, have been synthesized and characterized for their significant antioxidant activity. These compounds present a novel approach to antioxidant therapy and might be applicable in mitigating oxidative stress-related diseases (Chkirate et al., 2019).
Properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN4OS/c1-12-10-16(21-20-12)22-8-6-14(7-9-22)19-17(23)11-24-15-4-2-13(18)3-5-15/h2-5,10,14H,6-9,11H2,1H3,(H,19,23)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLKWKGAGTIXQSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)N2CCC(CC2)NC(=O)CSC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.